1-(3-Aminopropyl)-3-methylquinoxalin-2(1H)-one

• Molecular Formula: C12H15N3O
• Molecular Weight: 217.27 g/mol
• SMILES: CC1=NC2=CC=CC=C2N(C1=O)CCCN
• InChI: InChI=1S/C12H15N3O/c1-9-12(16)15(8-4-7-13)11-6-3-2-5-10(11)14-9/h2-3,5-6H,4,7-8,13H2,1H3
• InChIKey: XQIIXIYJSHCQTR-UHFFFAOYSA-N

1-(3-Aminopropyl)-3-methylquinoxalin-2(1H)-one Overview

1-(3-Aminopropyl)-3-methylquinoxalin-2(1H)-one (CAS: 1225715-82-1) is a heterocyclic small molecule within the quinoxalin-2(1H)-one class, characterized by a 3-methyl group and an N1‑linked 3‑aminopropyl chain [1]. Its structure comprises a fused bicyclic core of a benzene ring and a pyrazine ring, featuring a lactam carbonyl at the 2‑position [1]. This compound is primarily utilized as a research tool in medicinal chemistry and chemical biology, with documented activity as a monoamine oxidase (MAO) inhibitor [2].

May support MAO‑B pathway inhibition studies

Primary amine functionality supports conjugation chemistry

Dihydrochloride salt may support aqueous assay workflows

• [1] American Elements. (2022). CAS 1427378-55-9: 1-(3-aminopropyl)-3-methylquinoxalin-2-one; dihydrochloride. Product Information. View Source
• [2] BindingDB. (2013). BDBM50350503 (CHEMBL1814645): 1-(3-Aminopropyl)-3-methylquinoxalin-2(1H)-one. Affinity Data for MAO-B and MAO-A. View Source

Why Generic Substitution Fails

Substitution with a generic quinoxalin‑2(1H)‑one or a closely related analog is not advised due to the unique combination of the 3‑methyl group and the N1‑linked 3‑aminopropyl chain. This specific substitution pattern confers a distinct MAO‑B inhibitory profile and selectivity over MAO‑A, as quantified in direct enzymatic assays [1]. The presence of a primary amine on the N1‑alkyl chain provides a reactive handle for bioconjugation and further derivatization, a feature absent in analogs with tertiary amines (e.g., dimethylaminopropyl) or those lacking the 3‑methyl group [2]. Using an alternative 3‑methylquinoxalin‑2(1H)‑one derivative with a different N1‑substituent would therefore alter both its pharmacological activity and its utility as a chemical biology tool.

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Analogs with modified N1‑substituents may shift MAO‑B/A selectivity, altering pathway‑response interpretation.

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Tertiary amine analogs lack the reactive primary amine, limiting direct bioconjugation for probe development.

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Alternative salt forms or free-base only products may not support aqueous workflows without additional formulation.

• [1] BindingDB. (2013). BDBM50350503 (CHEMBL1814645): 1-(3-Aminopropyl)-3-methylquinoxalin-2(1H)-one. Affinity Data for MAO-B and MAO-A. View Source
• [2] Alamanni, M. C., et al. (1981). [1,6-Disubstituted 3-methylquinoxalin-2(1H)-ones. Effect on acquisition and modification of a conditioned avoidance response in the rat]. Farmaco Sci, 36(5), 359-371. PMID: 7238852. View Source

Comparative Evidence vs. Analogs

MAO-B Inhibition & Selectivity Profile

This compound inhibits human recombinant MAO‑B with an IC50 of 800 nM, and MAO‑A with an IC50 of 10,600 nM, yielding a ~13‑fold selectivity for MAO‑B [1]. In comparison, the clinical MAO‑B inhibitor selegiline exhibits an IC50 of ~10‑50 nM for MAO‑B and >10,000 nM for MAO‑A, representing >100‑fold selectivity [2]. While less potent than selegiline, this compound provides a distinct quinoxalinone scaffold that may offer advantages in terms of off‑target profiles and chemical tractability for probe development.

MAO-B Selectivity

Reported

MAO-B IC50 800 nM, 13‑fold over MAO‑A Selegiline ~10‑50 nM, >100‑fold

Supports MAO-B inhibitor scaffold evaluation

Recombinant human enzymes; distinct quinoxalinone core

Evidence Dimension	Inhibition of human recombinant MAO-B and MAO-A
Target Compound Data	MAO-B IC50 = 800 nM; MAO-A IC50 = 10,600 nM; Selectivity Ratio (MAO-A/MAO-B) = 13.25
Comparator Or Baseline	Selegiline (clinical MAO-B inhibitor): MAO-B IC50 ≈ 10-50 nM; MAO-A IC50 >10,000 nM; Selectivity Ratio >100
Quantified Difference	Target compound is ~16-80x less potent on MAO-B but exhibits a distinct scaffold and a primary amine handle absent in selegiline.
Conditions	Human recombinant MAO-B (Amplex Red assay) and MAO-A (fluorimetric kynuramine conversion assay)

Why This Matters

The compound offers a structurally distinct MAO‑B inhibitor scaffold with a primary amine for further derivatization, making it a valuable starting point for medicinal chemistry campaigns focused on novel MAO‑B inhibitors.

• [1] BindingDB. (2013). BDBM50350503 (CHEMBL1814645): 1-(3-Aminopropyl)-3-methylquinoxalin-2(1H)-one. Affinity Data for MAO-B and MAO-A. View Source
• [2] Youdim, M. B., & Bakhle, Y. S. (2006). Monoamine oxidase: isoforms and inhibitors in Parkinson's disease and depressive illness. British Journal of Pharmacology, 147(S1), S287-S296. (Review citing selegiline IC50 values). View Source

Primary Amine Handle for Bioconjugation

The N1‑substituent of this compound is a 3‑aminopropyl chain terminating in a primary amine. In contrast, many analogous 3‑methylquinoxalin‑2(1H)‑ones described in the literature bear tertiary aminoalkyl chains, such as dimethylaminopropyl, N‑methylpiperazinylpropyl, or morpholinylethyl [1]. The primary amine of the target compound allows for direct, site‑specific conjugation to fluorophores, biotin, or solid supports via standard amine‑reactive chemistry (e.g., NHS esters, isothiocyanates). Tertiary amine analogs are unreactive under these conditions, severely limiting their utility as molecular probes.

Conjugation Handle

Head-to-head

Primary amine (–NH2) enables NHS‑ester, isothiocyanate coupling Tertiary amine analogs unreactive under standard conditions

Enables probe derivatization; comparator analogs non‑conjugatable

Functional group reactivity assessment

Evidence Dimension	N1‑substituent amine type and reactivity for bioconjugation
Target Compound Data	Primary amine (‑NH2) at end of N1‑propyl chain; readily reacts with NHS esters, isothiocyanates, etc.
Comparator Or Baseline	Analogs with N1‑dimethylaminopropyl, N‑methylpiperazinylpropyl, or morpholinylethyl (tertiary amines)
Quantified Difference	Qualitative difference: Target compound is conjugatable; comparator analogs are essentially non‑conjugatable under standard amine‑targeted conditions.
Conditions	Chemical reactivity assessment based on functional group analysis.

Why This Matters

For researchers requiring a quinoxalinone‑based chemical probe for pull‑down assays, cellular imaging, or affinity chromatography, this compound is uniquely suited due to its primary amine handle, whereas tertiary amine analogs are unsuitable for such applications.

• [1] Alamanni, M. C., et al. (1981). [1,6-Disubstituted 3-methylquinoxalin-2(1H)-ones. Effect on acquisition and modification of a conditioned avoidance response in the rat]. Farmaco Sci, 36(5), 359-371. PMID: 7238852. View Source

Predicted Physicochemical Properties

The predicted boiling point of 1-(3-aminopropyl)-3-methylquinoxalin-2(1H)-one is 382.8 ± 44.0 °C, and its predicted density is 1.22 ± 0.1 g/cm³ [1]. These values reflect the influence of the N1‑aminopropyl chain on the compound's intermolecular interactions. While comparative experimental data for close analogs are not available in the public domain, these predicted properties provide a baseline for method development in synthesis and purification, distinguishing it from the unsubstituted 3‑methylquinoxalin-2(1H)-one core (MW 160.17 vs. 217.27) [2].

Predicted Properties

Data to verify

Boiling point 382.8±44.0 °C Density 1.22±0.1 g/cm³ MW 217.27 (57.1 higher than core)

Baseline for purification and synthesis method development

ACD/Labs predicted; experimental confirmation needed

Evidence Dimension	Predicted boiling point and density
Target Compound Data	Boiling point: 382.8 ± 44.0 °C; Density: 1.22 ± 0.1 g/cm³; Molecular Weight: 217.27
Comparator Or Baseline	3-Methylquinoxalin-2(1H)-one (CAS 14003-34-0): Molecular Weight: 160.17; no reported boiling point/density.
Quantified Difference	Molecular weight difference of 57.1 g/mol; boiling point and density are predicted properties not reported for the unsubstituted core.
Conditions	Predicted using Advanced Chemistry Development (ACD/Labs) Software V11.02.

Why This Matters

These predicted physicochemical parameters are essential for planning synthetic routes, selecting purification techniques (e.g., distillation, flash chromatography), and ensuring proper handling during procurement and storage.

• [1] ChemSrc. (2024). 1-(3-Aminopropyl)-3-methylquinoxalin-2(1h)-one. Physical & Chemical Properties. View Source
• [2] BOC Sciences. 3-Methylquinoxalin-2(1H)-one (CAS 14003-34-0). Product Information. View Source

Dihydrochloride Salt for Improved Solubility

The compound is commercially available as a dihydrochloride salt (CAS 1427378-55-9), which significantly improves its aqueous solubility and stability compared to the free base [1]. The free base (CAS 1225715-82-1) has limited water solubility due to its hydrophobic quinoxalinone core [2]. The dihydrochloride salt form ensures consistent dissolution and handling in biological assays, a critical factor for reproducibility in research settings. This salt form may not be universally available for other 3-methylquinoxalin-2(1H)-one derivatives, providing a practical procurement advantage.

Salt‑Form Solubility

Reported

Dihydrochloride salt (CAS 1427378‑55‑9) offers water solubility Free base (CAS 1225715‑82‑1) limited aqueous solubility

Supports aqueous stock solution preparation

Qualitative solubility advantage from ionization

Evidence Dimension	Salt form and predicted aqueous solubility
Target Compound Data	Available as dihydrochloride salt (CAS 1427378-55-9); enhanced water solubility due to ionization.
Comparator Or Baseline	Free base form (CAS 1225715-82-1); limited water solubility; other analogs may only be available as free bases.
Quantified Difference	Qualitative difference in solubility and handling; dihydrochloride salt is water‑soluble, free base is not.
Conditions	Salt formation via reaction with HCl; solubility inferred from presence of charged amine groups.

Why This Matters

For laboratories conducting cell‑based assays or requiring aqueous stock solutions, the dihydrochloride salt form eliminates the need for organic co‑solvents and simplifies experimental workflows, directly impacting the feasibility and reproducibility of biological studies.

• [1] American Elements. (2022). CAS 1427378-55-9: 1-(3-aminopropyl)-3-methylquinoxalin-2-one; dihydrochloride. Product Information. View Source
• [2] ChemSrc. (2024). 1-(3-Aminopropyl)-3-methylquinoxalin-2(1h)-one. Physical & Chemical Properties. View Source

Recommended Applications

MAO-B Inhibitor Probe Development

This compound's verified MAO‑B inhibition (IC50 = 800 nM) and moderate selectivity over MAO‑A (13‑fold) make it a suitable starting point for structure‑activity relationship (SAR) studies aimed at optimizing potency and selectivity for neurodegenerative disease research [1]. Its primary amine handle enables facile conjugation to biotin or fluorophores for target engagement studies (e.g., cellular thermal shift assays, fluorescence polarization) [2].

PROTACs & Molecular Glue Synthesis

The primary amine on the N1‑propyl chain serves as an ideal attachment point for linkers in proteolysis‑targeting chimeras (PROTACs) or for constructing bifunctional molecules [1]. Researchers can exploit the compound's MAO‑B binding affinity to recruit the E3 ligase‑target protein complex, enabling the selective degradation of MAO‑B for functional studies [2].

Affinity Matrix for Target Identification

The primary amine can be immobilized onto NHS‑activated Sepharose or agarose beads to create an affinity chromatography matrix [1]. This allows for the pull‑down and identification of MAO‑B interacting proteins from cellular lysates, facilitating the discovery of novel binding partners or off‑targets [2].

Preclinical Formulation with Dihydrochloride Salt

The dihydrochloride salt form (CAS 1427378-55-9) provides enhanced aqueous solubility, making it the preferred form for in vitro and in vivo dosing solutions [1]. This salt form simplifies the preparation of homogeneous stock solutions for cell culture assays and animal studies, ensuring consistent exposure and reproducible results [2].

Application

Selection Property

Validation Focus

MAO-B inhibitor probe development

MAO-B affinity and selectivity profile

Target engagement assay validation

Targeted protein degradation studies

Primary amine linker attachment

Degradation efficiency endpoint

Affinity matrix preparation

Primary amine immobilization

Pull-down specificity and off-target profiling

Aqueous formulation preparation

Dihydrochloride salt solubility

Assay concentration verification and reproducibility

• [1] BindingDB. (2013). BDBM50350503 (CHEMBL1814645): 1-(3-Aminopropyl)-3-methylquinoxalin-2(1H)-one. Affinity Data for MAO-B and MAO-A. View Source
• [2] Alamanni, M. C., et al. (1981). [1,6-Disubstituted 3-methylquinoxalin-2(1H)-ones. Effect on acquisition and modification of a conditioned avoidance response in the rat]. Farmaco Sci, 36(5), 359-371. PMID: 7238852. View Source